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Compound of Interest

Compound Name: Fluorene-13C6

Cat. No.: B564581 Get Quote

For researchers, scientists, and drug development professionals, the proper handling of

isotopically labeled compounds like Fluorene-13C6 is paramount for ensuring laboratory safety

and experimental integrity. This guide provides essential, immediate safety and logistical

information, including operational and disposal plans, to build deep trust and provide value

beyond the product itself.

Quantitative Safety Data Summary
The following table summarizes the key quantitative data for Fluorene-13C6, primarily based

on its solution in nonane as detailed in the Safety Data Sheet (SDS).
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Parameter Value Reference

Chemical Formula C₇*C₆H₁₀ [1]

Molecular Weight 172.17 [1]

Labeled CAS Number 1189497-69-5 [1]

Unlabeled CAS Number 86-73-7 [1]

GHS Hazard Classifications

Flammable liquids Category 3,

Acute toxicity (inhalation)

Category 4, Skin

corrosion/irritation Category 2,

Serious eye damage/eye

irritation Category 2, Specific

target organ toxicity – Single

exposure, Category 3,

Narcosis, Aspiration hazard

Category 1

[2]

Storage Temperature
Room temperature, away from

light and moisture

Experimental Protocols: Safe Handling and
Operation
Adherence to the following step-by-step procedures is critical when working with Fluorene-
13C6 to minimize exposure and ensure a safe laboratory environment.

1. Engineering Controls and Personal Protective Equipment (PPE):

Ventilation: Always handle Fluorene-13C6 in a well-ventilated area. The use of a chemical

fume hood is strongly recommended to minimize inhalation of vapors.

Personal Protective Equipment (PPE): A comprehensive PPE program is essential.

Eye Protection: Wear safety glasses with side-shields or tightly fitting safety goggles. A

face shield should be used if there is a splashing hazard.
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Hand Protection: Wear protective gloves. Inspect gloves for pinhole leaks before each use

and replace them if necessary.

Body Protection: Wear a long-sleeved work shirt, long work pants, and a laboratory coat.

For larger spills, chemical-resistant clothing may be necessary.

Respiratory Protection: If ventilation is inadequate, wear a NIOSH-certified respirator with

a filter suitable for organic vapors and particulates.

2. Handling Procedures:

Grounding: Ground and bond containers and receiving equipment to prevent static

discharge, as the substance is a flammable liquid and vapor.

Ignition Sources: Keep away from heat, hot surfaces, sparks, open flames, and other ignition

sources. Use only non-sparking tools.

Hygiene: Wash hands thoroughly after handling. Do not eat, drink, or smoke in the work

area. Contaminated clothing should be removed and washed before reuse.

3. Spill Management:

Small Spills: For small liquid spills, use a non-combustible absorbent material and shovel it

into a designated container for disposal.

Large Spills: In the event of a large spill, dike the area to contain the spill. Use wet sand or

earth to absorb the material for subsequent safe disposal.

Ventilation: Ensure the spillage area is well-ventilated.

Reporting: Notify authorities if the product enters sewers or public waters.

Disposal Plan
Proper disposal of Fluorene-13C6 and its containers is crucial to prevent environmental

contamination.

1. Waste Classification:
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Fluorene-13C6 and any contaminated materials (e.g., absorbent pads, gloves, glassware)

must be treated as hazardous waste.

2. Containerization:

Collect all waste in a designated, leak-proof, and clearly labeled container. The label should

include "Hazardous Waste" and the chemical name.

Keep the waste container tightly closed when not in use.

3. Disposal Method:

Dispose of the contents and container at an approved hazardous or special waste collection

point, in accordance with local, regional, national, and/or international regulations.

Contact a licensed professional waste disposal service for guidance and pickup.

Workflow and Logical Relationships
The following diagram illustrates the key steps and logical flow for safely handling Fluorene-
13C6 in a laboratory setting.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering
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and industry.
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